Cas no 2757903-72-1 (3-Propylcyclobutane-1-sulfonyl fluoride)

• Product Name: 3-Propylcyclobutane-1-sulfonyl fluoride
• CAS No: 2757903-72-1
• MF: C₇H₁₃FO₂S
• MW: 180.240324735641
• CID: 6556763
• PubChem ID: 165755304
• Update Time: 2025-07-25

3-Propylcyclobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-propylcyclobutane-1-sulfonyl fluoride
• EN300-7469896
• 2757903-72-1
• 3-Propylcyclobutane-1-sulfonyl fluoride

• Inchi： 1S/C7H13FO2S/c1-2-3-6-4-7(5-6)11(8,9)10/h6-7H,2-5H2,1H3
• InChI Key： BJFOELDRXOZPRE-UHFFFAOYSA-N
• SMILES： S(C1CC(CCC)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 180.06202899g/mol
• Monoisotopic Mass: 180.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Propylcyclobutane-1-sulfonyl fluoride

Introduction to 3-Propylcyclobutane-1-sulfonyl fluoride (CAS No. 2757903-72-1)

3-Propylcyclobutane-1-sulfonyl fluoride (CAS No. 2757903-72-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatility in synthetic chemistry and medicinal chemistry. The presence of a cyclobutane ring and a propyl substituent in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The sulfonyl fluoride moiety is particularly noteworthy as it serves as a versatile handle for further chemical transformations. Fluorine atoms are known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing metabolic stability, lipophilicity, and binding affinity. In the context of 3-propylcyclobutane-1-sulfonyl fluoride, the fluorine atom is strategically positioned to allow for selective reactions such as nucleophilic substitution, which is crucial for constructing biologically active scaffolds.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated sulfonyl compounds in developing novel therapeutics. For instance, studies have demonstrated that sulfonyl fluorides can act as potent inhibitors of various enzymes by participating in covalent bond formation with reactive cysteine residues. This property has been leveraged in the design of protease inhibitors, which are essential in treating conditions such as cancer and infectious diseases. The 3-propylcyclobutane-1-sulfonyl fluoride structure may be explored as a precursor to such inhibitors, offering a promising avenue for further research.

The cyclobutane ring in 3-propylcyclobutane-1-sulfonyl fluoride contributes to the compound's rigidity, which can be advantageous in maintaining the conformational integrity of bioactive molecules. This structural feature is particularly relevant in designing small-molecule drugs that interact with specific binding pockets on target proteins. The propyl substituent further influences the compound's physicochemical properties, including solubility and partition coefficients, which are critical factors in drug formulation and delivery.

In terms of synthetic applications, 3-propylcyclobutane-1-sulfonyl fluoride can serve as a key building block for constructing more complex sulfonylated derivatives. The sulfonyl fluoride group can be converted into other functional groups such as sulfonamides or carboxylic acids through controlled hydrolysis or reaction with nucleophiles. This flexibility makes it an attractive candidate for library synthesis programs aimed at identifying novel bioactive compounds.

One notable area where this compound has shown promise is in the development of agrochemicals. Sulfonyl fluorides have been widely used in crop protection agents due to their efficacy and environmental profile. The unique structural features of 3-propylcyclobutane-1-sulfonyl fluoride may enable the design of next-generation agrochemicals with improved selectivity and reduced environmental impact. Research is ongoing to explore its potential as a precursor to herbicides or fungicides that target specific enzymatic pathways in pests.

The chemical industry also recognizes the utility of 3-propylcyclobutane-1-sulfonyl fluoride as an intermediate in fine chemical synthesis. Its reactivity allows for efficient functionalization at multiple sites, enabling the construction of complex molecules with high precision. This has implications not only in pharmaceuticals but also in materials science, where tailored organic compounds are required for applications such as liquid crystals or specialty polymers.

From a regulatory perspective, compounds like 3-propylcyclobutane-1-sulfonyl fluoride must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. Advances in computational chemistry have facilitated the prediction of potential toxicological profiles, allowing researchers to identify and mitigate risks early in the development process. This approach aligns with global efforts to improve drug safety and reduce attrition rates during clinical trials.

The future prospects for 3-propylcyclobutane-1-sulfonyl fluoride are bright, with ongoing research exploring its potential applications across multiple domains. As our understanding of molecular interactions deepens, new opportunities will arise to harness its unique properties for therapeutic and industrial purposes. Collaborative efforts between academia and industry will be essential to translate these findings into tangible innovations that benefit society.